Cas no 900005-71-2 ((2E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide
• CAS No: 900005-71-2
• MF: C₂₄H₂₀N₄O₄S
• MW: 460.505003929138
• CID: 5493621
• Update Time: 2025-05-20

(2E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(6-ethoxy-2-benzothiazolyl)-3-(3-nitrophenyl)-N-(2-pyridinylmethyl)-
• (2E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C24H20N4O4S/c1-2-32-20-10-11-21-22(15-20)33-24(26-21)27(16-18-7-3-4-13-25-18)23(29)12-9-17-6-5-8-19(14-17)28(30)31/h3-15H,2,16H2,1H3
• InChI Key： VERAPQILCSZIKO-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(OCC)C=C2S1)CC1=NC=CC=C1)(=O)C=CC1=CC=CC([N+]([O-])=O)=C1

Additional information on (2E)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

Compound CAS No. 900005-71-2: (2E)-N-(6-Ethoxy-1,3-Benzothiazol-2-Yl)-3-(3-Nitrophenyl)-N-(Pyridin-2-Yl)Methylprop-2-Enamide

The compound with CAS No. 900005-71-2, named (2E)-N-(6-Ethoxy-1,3-Benzothiazol-2-Yl)-3-(3-Nitrophenyl)-N-(Pyridin-2-Yl)Methylprop-2-Enamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzothiazole ring system, a pyridine moiety, and a nitrophenyl group, all connected through an amide bond and an ethoxy substituent.

Benzothiazole derivatives have been extensively studied due to their unique electronic properties and wide-ranging applications in optoelectronics, sensors, and drug discovery. The presence of the benzothiazole ring in this compound suggests potential for use in light-emitting diodes (LEDs) or as a photosensitive material. Recent studies have highlighted the importance of substituents on the benzothiazole ring in modulating its electronic properties; for instance, the ethoxy group at position 6 may enhance solubility and stability under certain conditions.

The pyridine moiety attached to the molecule is another key feature that contributes to its reactivity and functionality. Pyridine derivatives are known for their ability to act as ligands in coordination chemistry and as building blocks in heterocyclic synthesis. The pyridin-2-yl group in this compound could facilitate interactions with metal ions or serve as a platform for further functionalization.

The nitrophenyl group at position 3 introduces electron-withdrawing effects into the molecule, which can influence its redox properties and reactivity towards nucleophilic or electrophilic attack. This substituent is particularly interesting in the context of medicinal chemistry, where nitro groups are often associated with anti-inflammatory or antitumor activity.

Recent advancements in synthetic methodology have enabled the construction of such complex molecules with high precision and efficiency. The synthesis of this compound likely involves a combination of coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, followed by amide bond formation under optimized conditions.

From an applications perspective, this compound could find utility in several areas:

• Materials Science: The combination of benzothiazole and pyridine moieties may lead to novel materials with tailored electronic properties suitable for use in organic electronics.
• Medicinal Chemistry: The presence of electron-withdrawing groups like the nitrophenyl moiety suggests potential for drug development targeting specific biological pathways.
• Sensors: The photoreactive nature of benzothiazole derivatives makes them promising candidates for chemical sensors or biosensors.

In conclusion, CAS No. 900005-71-2 represents a sophisticated organic molecule with diverse functional groups that offer opportunities for exploration across multiple disciplines. Its structure lends itself to innovative applications in materials science, medicinal chemistry, and beyond.